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For researchers, scientists, and drug development professionals, the isolation of high-quality

peripheral blood mononuclear cells (PBMCs) is a critical first step for a wide range of

downstream applications, from immunological assays to cell therapy development. Density

gradient centrifugation is the most common method for this purpose, and two of the most

widely used media are Lymphoprep™ and Histopaque®. This guide provides an objective

comparison of their performance, supported by experimental data, to aid in the selection of the

most appropriate reagent for your needs.

Principle of Separation
Both Lymphoprep™ and Histopaque® are sterile, ready-to-use density gradient media

designed for the isolation of mononuclear cells from peripheral blood, bone marrow, and cord

blood.[1][2] The fundamental principle behind their function lies in the differential migration of

blood components through the medium during centrifugation.

When anticoagulated and diluted blood is carefully layered on top of Lymphoprep™ or

Histopaque®, centrifugation causes erythrocytes and granulocytes, which have a higher

density, to sediment through the density medium and form a pellet at the bottom of the tube.[3]

Mononuclear cells, including lymphocytes and monocytes, possess a lower density and
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therefore remain suspended at the interface between the plasma and the density gradient

medium.[4] This distinct layer of cells can then be easily harvested.

Composition and Physical Properties
While serving the same primary function, Lymphoprep™ and Histopaque® are produced by

different manufacturers and have slight variations in their exact formulations, though their key

components and physical properties are nearly identical. Both are solutions of a polysaccharide

(polysucrose in the case of Histopaque®) and sodium diatrizoate, which are adjusted to a

specific density.[1]

Property Lymphoprep™ Histopaque®-1077

Primary Components

Polysaccharide (5.7% w/v),

Sodium Diatrizoate (9.1% w/v)

[1]

Polysucrose (57 g/L), Sodium

Diatrizoate (90 g/L)

Density 1.077 ± 0.001 g/mL[4] 1.077 g/mL[5]

Osmolality 290 ± 15 mOsm[4] Not specified

Endotoxin Levels
< 1.0 EU/mL (typically ≤ 0.13

EU/mL)[4][6]
≤ 3 EU/cm³

Sterility Sterile[4] Sterile-filtered

Performance Data: A Comparative Overview
Multiple studies have compared the efficacy of Lymphoprep™ and Histopaque® (often used

interchangeably with Ficoll-Paque®, a similar product) in isolating mononuclear cells. The

general consensus is that both media provide comparable results in terms of cell viability,

purity, and recovery.

One study directly comparing Lymphoprep™ and Ficoll-Paque™ for the isolation of bone

marrow mononuclear cells for therapeutic use found no significant differences in the absolute

numbers and percentage recovery of various mononuclear cell types.[7] Cell viability and the

proportions of different cell phenotypes were also similar between the two media.[7] Both were

equally effective at excluding red blood cells, granulocytes, and platelets.[7]
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Another study comparing different PBMC isolation techniques, including the use of

Lymphoprep™ with SepMate™ tubes versus traditional Ficoll-Paque™ methods, also

reported comparable outcomes. While one set of experiments showed a slightly lower PBMC

yield with the SepMate™/Lymphoprep™ combination compared to Ficoll-Paque™, cell

viability and the proportions of T and B cells were not significantly different.[8] A separate study,

however, found that PBMC isolation by SepMate™ (with Lymphoprep™) and Cell Preparation

Tubes™ (CPTs) resulted in a 70% higher recovery than Ficoll isolation, with 100% cell viability

for all three techniques.[9][10]

A functional comparison of PBMCs isolated using CPTs (which contain a density gradient

medium) versus Lymphoprep™ tubes found no significant differences in cell recovery, viability,

the frequency of various immune cell subsets, or T cell functionality.[11][12]
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Performance Metric Lymphoprep™
Histopaque®/Ficoll
-Paque®

Key Findings

Cell Recovery
Comparable to slightly

higher[9][10][11]
Comparable[7][11]

Some studies suggest

techniques utilizing

Lymphoprep™ (e.g.,

with SepMate™) can

yield higher recovery

rates.[9][10]

Cell Viability
High (often ~100%)[9]

[13]

High (often ~100%)[7]

[9][13]

Both media

consistently yield

highly viable cells.[7]

[9]

Cell Purity High[1][6] High[7]

Both are effective at

removing

contaminating

erythrocytes and

granulocytes.[7]

Functional

Equivalence

No significant

difference[11][12]

No significant

difference[7][11]

Cells isolated with

either medium are

suitable for

downstream functional

assays.[7][11]

Experimental Protocols
The protocols for isolating mononuclear cells using Lymphoprep™ and Histopaque® are very

similar. Below are generalized methodologies for each.

Standard Protocol for Mononuclear Cell Isolation with
Lymphoprep™
Materials:

Lymphoprep™ Density Gradient Medium
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Anticoagulated whole blood (e.g., with EDTA or heparin)

Phosphate-buffered saline (PBS) or other suitable balanced salt solution

Sterile centrifuge tubes (15 mL or 50 mL)

Sterile pipettes

Procedure:

Ensure Lymphoprep™ and blood are at room temperature.[14]

Dilute the whole blood 1:1 with PBS.[14]

Carefully layer the diluted blood over the Lymphoprep™ in a centrifuge tube. The

recommended volume ratio of diluted blood to Lymphoprep™ is typically 2:1.[15]

Centrifuge at 800 x g for 20 minutes at room temperature with the brake off.[14][15]

After centrifugation, four layers will be visible: plasma and platelets at the top, a "buffy coat"

of mononuclear cells at the plasma/Lymphoprep™ interface, the Lymphoprep™ layer, and

a pellet of erythrocytes and granulocytes at the bottom.

Carefully aspirate the mononuclear cell layer.[14]

Wash the collected cells with PBS by centrifuging at 250-300 x g for 10 minutes.[15][16]

Repeat the wash step as necessary.

Resuspend the final cell pellet in the desired medium for downstream applications.

Standard Protocol for Mononuclear Cell Isolation with
Histopaque®-1077
Materials:

Histopaque®-1077

Anticoagulated whole blood (e.g., with EDTA or heparin)
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Isotonic phosphate-buffered saline or appropriate cell culture medium

Sterile centrifuge tubes (15 mL or 50 mL)

Sterile pipettes

Procedure:

Bring Histopaque®-1077 and blood to room temperature.

Add Histopaque®-1077 to a centrifuge tube.

Carefully layer the whole blood on top of the Histopaque®-1077. A 1:1 ratio of blood to

Histopaque® is often recommended.[17]

Centrifuge at 400 x g for 30 minutes at room temperature. Ensure the centrifuge brake is off.

Following centrifugation, distinct layers will form, similar to the Lymphoprep™ protocol.

Aspirate the upper layer to within 0.5 cm of the opaque mononuclear cell interface.

Carefully collect the mononuclear cell layer.

Wash the cells by adding an excess of isotonic PBS, mixing gently, and centrifuging at 250 x

g for 10 minutes. Perform two wash steps.

Resuspend the final cell pellet in the appropriate medium.

Visualizing the Workflow
The following diagrams illustrate the standard experimental workflow for mononuclear cell

separation using density gradient centrifugation.
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Caption: Workflow for mononuclear cell isolation via density gradient centrifugation.
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Conclusion
Both Lymphoprep™ and Histopaque® are highly effective and reliable density gradient media

for the isolation of mononuclear cells. Their compositions and physical properties are virtually

identical, leading to comparable performance in terms of cell yield, viability, and purity. The

choice between the two may ultimately depend on laboratory preference, existing protocols,

availability, and cost-effectiveness. For standard PBMC isolation, researchers can confidently

use either product and expect high-quality results suitable for a wide array of downstream

applications. When using specialized tubes like SepMate™, which are validated for use with

Lymphoprep™, it is advisable to follow the manufacturer's specific recommendations to

optimize the protocol.[1][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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